Cas no 823218-68-4 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester)
823218-68-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester
CAS No:823218-68-4
MF:C12H14N2O3
MW:234.251163005829
CID:835278
PubChem ID:69357158
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester
- Ethyl 5-ethoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- 823218-68-4
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid,5-ethoxy-,ethyl ester
- SCHEMBL5218433
- 5-Ethoxy-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
- YQEBFRGISZFSJW-UHFFFAOYSA-N
-
- Inchi: 1S/C12H14N2O3/c1-3-16-9-5-8-6-10(12(15)17-4-2)14-11(8)13-7-9/h5-7H,3-4H2,1-2H3,(H,13,14)
- InChI Key: YQEBFRGISZFSJW-UHFFFAOYSA-N
- SMILES: O(CC)C1=CN=C2C(=C1)C=C(C(=O)OCC)N2
Computed Properties
- Exact Mass: 234.10044231g/mol
- Monoisotopic Mass: 234.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 64.2Ų
1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 5-ethoxy-, ethyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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